Cas no 55656-33-2 (Oxazolo[4,5-b]pyridine-2(3H)-thione, 3-(hydroxymethyl)-5-methyl-)

• Product Name: Oxazolo[4,5-b]pyridine-2(3H)-thione, 3-(hydroxymethyl)-5-methyl-
• CAS No: 55656-33-2
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 351261
• PubChem ID: 71364055
• Update Time: 2025-04-19

Oxazolo[4,5-b]pyridine-2(3H)-thione, 3-(hydroxymethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridine-2(3H)-thione, 3-(hydroxymethyl)-5-methyl-
• 3-(hydroxymethyl)-5-methyl-[1,3]oxazolo[4,5-b]pyridine-2-thione
• 3-(Hydroxymethyl)-5-methyl[1,3]oxazolo[4,5-b]pyridine-2(3H)-thione
• DTXSID50787551
• 55656-33-2

• Inchi： 1S/C8H8N2O2S/c1-5-2-3-6-7(9-5)10(4-11)8(13)12-6/h2-3,11H,4H2,1H3
• InChI Key： ABFGHPQOIOOFGG-UHFFFAOYSA-N
• SMILES： S=C1N(CO)C2=C(C=CC(C)=N2)O1

Computed Properties

• Exact Mass: 196.03074
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 45.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines